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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the DNA-linked Inhibitor Antibody

Assay (DIANA), a cutting-edge technology for the highly sensitive and selective detection of

proteins, particularly enzymes. DIANA seamlessly integrates the principles of immunoassays

with the signal amplification power of quantitative polymerase chain reaction (qPCR), offering

significant advantages over traditional methods like ELISA. This guide will delve into the core

principles of DIANA, its performance characteristics, detailed experimental protocols, and its

application in both diagnostics and drug discovery.

Core Principles of DIANA Technology
DIANA is a multiwell-plate-based sandwich assay that enables the detection and quantification

of target proteins with exceptional sensitivity and a broad dynamic range.[1][2] The technology

is particularly well-suited for enzymes and other functional proteins where a small-molecule

ligand can be utilized. The assay relies on a dual-recognition approach, capturing the target

protein with a specific antibody and then probing it with a specially designed DNA-linked small-

molecule inhibitor.[3][4]

The key components of the DIANA assay are:

Capture Antibody: An antibody immobilized on a solid surface (e.g., a multiwell plate) that

specifically binds to the target protein, isolating it from complex biological samples like blood

serum, urine, or cell lysates.[1][3]
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Target Protein: The protein of interest, often an enzyme that is a biomarker for a specific

disease or a target for drug development.[1][5]

DIANA Probe: A unique, synthetic detection probe consisting of a small-molecule ligand or

inhibitor that binds to the active site of the target protein, conjugated to a reporter DNA

oligonucleotide.[2][6]

qPCR Detection: The quantification of the target protein is achieved by amplifying and

measuring the amount of the reporter DNA from the DIANA probe using quantitative PCR.[5]

[6]

The synergy between the specific antibody capture and the active-site-directed probe,

combined with the exponential signal amplification of qPCR, gives DIANA its remarkable

sensitivity and selectivity.[2][7]

Performance Characteristics
DIANA technology offers superior performance compared to conventional immunoassays. The

quantitative data below highlights its key advantages.

Performance Metric DIANA Technology Standard ELISA

Sensitivity Zeptomolar (10⁻²¹ M) range[1]
Picomolar (10⁻¹² M) to

Nanomolar (10⁻⁹ M) range

Dynamic Range Up to a 6-log linear range[1][4] Typically 2-3 logs

Selectivity

High, due to dual recognition

(antibody and active site

ligand)[1]

Dependent on antibody

specificity

Sample Type
Blood serum, urine, cell

lysates[1]
Similar

Automation
Fully automatable in 96- and

384-well plate formats[5]
Widely automated
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The DIANA assay follows a straightforward protocol that can be implemented using standard

laboratory equipment.[5] Below are the detailed methodologies for protein quantification and

inhibitor screening applications.

Protein Quantification Workflow
The following diagram illustrates the sequential steps of the DIANA protocol for detecting and

quantifying a target protein.
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Multiwell Plate

Detection

1. Antibody Immobilization
(Capture antibody coated on well surface)

2. Target Protein Capture
(Sample containing target protein is added)

Add Sample

3. Washing
(Removal of unbound sample components)

Incubate & Wash

4. DIANA Probe Incubation
(DNA-linked inhibitor binds to captured protein)

Add DIANA Probe

5. Washing
(Removal of unbound DIANA probe)

Incubate & Wash

6. qPCR Analysis
(Quantification of reporter DNA)

Elute/Analyze

Click to download full resolution via product page

DIANA workflow for protein quantification.
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Detailed Protocol for Protein Quantification:

Antibody Immobilization:

Coat the wells of a 96- or 384-well plate with a capture antibody specific to the target

protein.

Incubate to allow for antibody adsorption to the well surface.

Wash the wells to remove any unbound antibody.

Block the remaining surface of the wells to prevent non-specific binding.

Target Protein Capture:

Prepare serial dilutions of the biological sample (e.g., serum, cell lysate) or protein

standards.

Add the samples or standards to the antibody-coated wells.

Incubate to allow the capture antibody to bind to the target protein.

Washing:

Wash the wells multiple times with a suitable wash buffer to remove unbound proteins and

other sample components.

DIANA Probe Incubation:

Add the DIANA probe (DNA-linked inhibitor) to the wells.

Incubate to allow the probe to bind to the active site of the captured target protein.

Washing:

Perform a series of stringent washes to remove any unbound DIANA probe. This step is

critical for minimizing background signal.

qPCR Analysis:
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The bound DIANA probe can be quantified in one of two ways:

Direct qPCR: The entire well can be subjected to qPCR by adding the PCR master mix

directly to the well.

Elution qPCR: The bound probe can be eluted from the well and the eluate used as the

template for the qPCR reaction.

Run a standard qPCR protocol to amplify and quantify the amount of reporter DNA.

The amount of amplified DNA is directly proportional to the amount of target protein in the

sample.

Inhibitor Screening Workflow
A modified DIANA protocol can be used for high-throughput screening of small-molecule

inhibitors, providing a powerful tool for drug discovery.[5][6] This competitive assay measures

the ability of test compounds to displace the DIANA probe from the target enzyme.
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Multiwell Plate with Captured Target Protein

Detection & Analysis

1. Competitive Binding
(Add DIANA probe and test inhibitor compound simultaneously)

2. Incubation
(Allow for competitive binding to the target protein)

3. Washing
(Removal of unbound probe and inhibitor)

4. qPCR Analysis
(Quantify remaining bound DIANA probe)

5. Data Analysis
(Determine inhibitor potency, e.g., Ki or IC50)

Click to download full resolution via product page

DIANA workflow for inhibitor screening.

Detailed Protocol for Inhibitor Screening:

Target Protein Immobilization:

The target protein is captured in the wells of a multiwell plate as described in the protein

quantification protocol (steps 1 and 2).
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Competitive Binding:

A mixture of the DIANA probe at a fixed concentration and a test compound (potential

inhibitor) at various concentrations is added to the wells containing the captured target

protein.

The test compound and the DIANA probe compete for binding to the active site of the

target protein.

Incubation and Washing:

The plate is incubated to allow the binding competition to reach equilibrium.

The wells are then washed thoroughly to remove unbound probe and test compounds.

qPCR Analysis:

The amount of DIANA probe that remains bound to the target protein is quantified by

qPCR.

Data Analysis:

A strong inhibitor will displace a significant amount of the DIANA probe, resulting in a

lower qPCR signal.

By measuring the qPCR signal at different concentrations of the test compound, a dose-

response curve can be generated, and the inhibition constant (Ki) or IC50 value can be

determined.[3]

Applications in Research and Drug Development
The exceptional sensitivity and versatility of DIANA make it a valuable tool in various research

and development areas:

Clinical Diagnostics: DIANA enables the detection of low-abundance protein biomarkers,

such as onco-markers, in clinical samples, facilitating early disease diagnosis and

monitoring.[5]
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Drug Discovery: The technology is ideal for high-throughput screening of compound libraries

to identify novel enzyme inhibitors.[6] It allows for the determination of true binding constants

(Kd) and can be used for selectivity profiling of inhibitors against panels of proteins, such as

kinases.[6]

Basic Research: Researchers can use DIANA to quantify target proteins in experiments

where conventional methods lack the required sensitivity.[5]

Conclusion
DIANA technology represents a significant advancement in protein detection and analysis. By

ingeniously combining antibody-based capture with a DNA-linked inhibitor probe and qPCR

amplification, it achieves unprecedented sensitivity and a wide dynamic range. Its

straightforward, automatable workflow makes it suitable for a wide range of applications, from

basic research to clinical diagnostics and high-throughput drug screening. For scientists and

researchers seeking to push the boundaries of protein quantification, DIANA offers a powerful

and reliable solution.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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